Cas no 1804865-61-9 (5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide)

• Product Name: 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide
• CAS No: 1804865-61-9
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893274
• Update Time: 2025-10-18

5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-5-3(6(9)10)2-13-7(11)4(5)8(12)14/h2,6H,1H3,(H2,12,14)
• InChI Key： MKUQYKRFYBGDOR-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=O)C(=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide

Research Brief on 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide (CAS: 1804865-61-9)

5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide (CAS: 1804865-61-9) is a specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its electron-withdrawing groups and halogenated aromatic ring, make it a promising candidate for further pharmacological investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide as a key building block for the synthesis of selective JAK2 inhibitors. The study demonstrated that the compound's difluoromethyl group enhances metabolic stability, while the iodo substituent facilitates further functionalization via cross-coupling reactions. The resulting inhibitors exhibited potent activity against JAK2-dependent signaling pathways, with IC50 values in the low nanomolar range. These findings underscore the compound's utility in targeting tyrosine kinase-associated diseases, such as myeloproliferative disorders and autoimmune conditions.

Another notable application of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the development of novel antifungal agents. The researchers highlighted the compound's ability to disrupt fungal cell wall biosynthesis through inhibition of chitin synthase. Structural-activity relationship (SAR) studies revealed that the difluoromethyl group plays a critical role in enhancing membrane permeability, while the methoxy and carboxamide moieties contribute to target binding affinity. These insights pave the way for the design of next-generation antifungals with improved efficacy and reduced toxicity.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide has also been investigated for its reactivity in palladium-catalyzed cross-coupling reactions. A 2022 study in Advanced Synthesis & Catalysis demonstrated its utility in Suzuki-Miyaura and Sonogashira couplings, yielding diverse heterocyclic scaffolds with potential pharmaceutical applications. The compound's stability under various reaction conditions and its compatibility with multiple catalysts make it a valuable tool for medicinal chemists seeking to expand chemical space in drug discovery programs.

Looking ahead, the unique properties of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide position it as a compound of continued interest in chemical biology research. Future directions may include exploration of its applications in PROTAC (proteolysis-targeting chimera) design, covalent inhibitor development, and as a fluorescent probe for biological imaging. As research progresses, this compound is likely to play an increasingly important role in bridging chemical synthesis with biological target engagement in therapeutic development.